Cas no 118931-23-0 (4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide)

• Product Name: 4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide
• CAS No: 118931-23-0
• MF: C₁₂H₁₃IN₂
• MW: 312.149494886398
• CID: 2616122
• PubChem ID: 71339572
• Update Time: 2025-11-02

4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpyridin-1-ium-4-yl)aniline,iodide
• 118931-23-0
• DTXSID80766975
• Pyridinium, 4-(4-aminophenyl)-1-methyl-, iodide
• 4-(4-AMINOPHENYL)-1-METHYLPYRIDIN-1-IUM IODIDE
• BS-25450
• 4-(1-methylpyridin-1-ium-4-yl)aniline;iodide
• 4-(4-AMINOPHENYL)-1-METHYLPYRIDIN-1-IUMIODIDE
• 4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide

• Inchi： 1S/C12H12N2.HI/c1-14-8-6-11(7-9-14)10-2-4-12(13)5-3-10;/h2-9,13H,1H3;1H
• InChI Key： AXVRCVQYSOFTSF-UHFFFAOYSA-N
• SMILES： [I-].[N+]1(C)C=CC(=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 312.01235Da
• Monoisotopic Mass: 312.01235Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide

Comprehensive Overview of 4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide (CAS No. 118931-23-0)

4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide (CAS 118931-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quaternary ammonium salt, characterized by its unique pyridinium core and aminophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules and functional materials. Its molecular structure combines aromaticity with ionic properties, making it a valuable building block for drug discovery and advanced material design.

The growing interest in 4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide aligns with current research trends focusing on targeted drug delivery systems and photoactive compounds. Scientists frequently search for "pyridinium-based drug candidates" or "cationic aromatic compounds for biomedical applications," reflecting the compound's relevance in modern therapeutics. Its iodide counterion enhances solubility in polar solvents, a feature particularly valued in medicinal chemistry optimization workflows.

From a synthetic chemistry perspective, this compound demonstrates remarkable utility in cross-coupling reactions due to its reactive amino group. Researchers investigating "aminophenyl derivatives for catalyst development" often encounter this material in literature. The methylpyridinium moiety contributes to its stability while maintaining reactivity, a balance that makes it attractive for constructing heterocyclic scaffolds in pharmaceutical development.

In materials science, CAS 118931-23-0 has shown promise in the design of organic electronic components. Its conjugated system and ionic nature respond well to electrochemical stimuli, addressing frequent search queries about "ionic organic semiconductors" and "redox-active aromatic compounds." The compound's dual functionality as both electron donor and acceptor positions it as a candidate for next-generation optoelectronic materials.

The analytical characterization of 4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide typically involves advanced techniques like NMR spectroscopy and mass spectrometry, topics consistently ranking high in scientific search trends. Quality control protocols emphasize the importance of halide content analysis, particularly given the compound's iodide component, which influences its physicochemical behavior in solution.

Recent patent literature reveals innovative applications of this compound in bioimaging probes and antimicrobial agents, addressing the surge in searches for "cationic antimicrobial scaffolds." The aminophenyl-pyridinium structure demonstrates membrane-penetrating capabilities, making it valuable for developing novel diagnostic tools. These applications align with global health priorities and the pharmaceutical industry's focus on multifunctional therapeutic agents.

From a regulatory standpoint, proper handling of CAS 118931-23-0 requires standard laboratory precautions, though it doesn't fall under restricted categories. Environmental considerations include its biodegradation pathways, a subject of increasing search volume as sustainability becomes paramount in chemical research. The compound's stability profile makes it suitable for various green chemistry applications when properly managed.

The commercial availability of 4-(4-Aminophenyl)-1-methylpyridin-1-ium Iodide has expanded significantly, reflecting its growing importance in high-throughput screening libraries. Suppliers frequently highlight its high purity grades, responding to market demands for reliable research chemicals. This accessibility supports its adoption across diverse research areas, from medicinal chemistry to materials engineering.

Future research directions for this compound likely involve structure-activity relationship studies and formulation optimization, both trending topics in pharmaceutical sciences. The scientific community continues to explore its potential in combination therapies and smart material systems, ensuring CAS 118931-23-0 remains relevant in cutting-edge research initiatives worldwide.